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The compound described in the table below is not C₂₈H₂₀Cl₂N₄O₃ itself, but a highly related molecule from

a series of synthesized "indole-oxadiazole coupled isoxazole hybrids" [1]. Its structure and experimental data

can provide a strong model for the properties and synthesis of your compound of interest.

Property Description

Core Structure Indole-Oxadiazole-Isoxazole Hybrid

Representative
Compound

6a-o (e.g., 6g, 6m) [1]

Key Structural
Difference

The specific analog reported has two chlorine atoms on the 4-

methoxyphenyl ring, matching part of your formula, but the full side chains
may differ [1].

Synthesis Yield Good yields (specific value not provided) [1]

Primary Biological
Activity

Potent EGFR tyrosine kinase inhibition; Anticancer activity against breast

cancer cell lines (MCF-7 and MDA-MB-231) [1]

Potent Compounds
IC₅₀ (EGFR)

6g: 0.311 ± 0.05 µM; 6m: 0.203 ± 0.03 µM (more active than standard

Erlotinib, IC₅₀ = 0.421 ± 0.03 µM) [1]

Experimental Synthesis Protocol
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The following workflow outlines the general synthesis method for this class of compounds, as described in

the research. The final molecule is constructed via a copper-catalyzed cycloaddition reaction [1].

3-(3,5-dichloro-4-methoxyphenyl)-5-(1H-indol-3-yl)-1,2,4-oxadiazole

Alkylation Reaction

Propargyl Bromide

3-(3,5-dichloro-4-methoxyphenyl)-5-(1-(prop-2-yn-1-yl)-1H-indol-3-yl)-1,2,4-oxadiazole

Cu(I)-Catalyzed
Cycloaddition
(1,3-dipolar)

Nitrile Oxide
(precursor)

Final Hybrid Molecule
(6a-o)

Click to download full resolution via product page

Synthesis workflow for indole-oxadiazole-isoxazole hybrids [1]

Key Experimental Details:

Reaction Type: The key step is a Cu(I)-catalyzed 1,3-dipolar cycloaddition between an alkyne and
a nitrile oxide to form the isoxazole ring [1].

Characterization: The structures of all final compounds (6a-o) were confirmed by ¹H-NMR, ¹³C-
NMR, and Mass Spectrometry [1].

Reagent: The nitrile oxide is generated in situ from its precursor [1].
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How to Proceed with Your Research

Since public information on C₂₈H₂₀Cl₂N₄O₃ is limited, here are steps you can take to gather more data.

Refine Your Search Strategy: Use specialized scientific databases to search for the exact molecular

formula or its structural skeleton. Key platforms include:
SciFinderⁿ or Reaxys: For detailed synthetic procedures and property data.

PubMed and Google Scholar: For published biological studies.
Analyze the Structural Blueprint: The core structure of "indole-oxadiazole-isoxazole" is a

privileged scaffold in medicinal chemistry, meaning it is commonly associated with biological activity.
The presence of dichloro and methoxy groups suggests potential for target binding and influencing

metabolic properties [1].
Investigate the Target Pathway: The reference compounds are potent EGFR (Epidermal Growth
Factor Receptor) inhibitors. This is a well-established target in cancer therapy, particularly for
breast, lung, and colon cancers [1]. You can study related signaling pathways through online

resources that provide professional pathway maps [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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